2-(1H-1,2,3-benzotriazol-1-yl)-1-[4-(4-methoxybenzenesulfonyl)piperidin-1-yl]ethan-1-one

• IUPAC Name: 2-(benzotriazol-1-yl)-1-[4-(4-methoxyphenyl)sulfonylpiperidin-1-yl]ethanone
• InChI: InChI=1S/C20H22N4O4S/c1-28-15-6-8-16(9-7-15)29(26,27)17-10-12-23(13-11-17)20(25)14-24-19-5-3-2-4-18(19)21-22-24/h2-9,17H,10-14H2,1H3
• InChI Key: CFBJHENCLJCRKA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)C2CCN(CC2)C(=O)CN3C4=CC=CC=C4N=N3
• Molecular Formula: C20H22N4O4S
• Molecular Weight: 414.5 g/mol
• CAS No.: 1448073-38-8

Description

2-(1H-1,2,3-benzotriazol-1-yl)-1-[4-(4-methoxybenzenesulfonyl)piperidin-1-yl]ethan-1-one is a useful research compound. Its molecular formula is C20H22N4O4S and its molecular weight is 414.48. The purity is usually 95%.
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Scientific Research Applications

Analytical and Synthetic Applications

• Chemical Derivatization for Liquid Chromatography : A new sulfonate reagent was synthesized for analytical derivatization in liquid chromatography, demonstrating its application in sensitive detection post-tagging to an analyte. This reagent, while not the exact compound queried, illustrates the utility of similar complex molecules in enhancing chromatographic analyses (Hsin‐Lung Wu et al., 1997).

• Synthesis of Benzoxazine Derivatives : The synthesis of 4-alkylidene-4H-3,1-benzoxazine derivatives via acid-catalyzed cyclization demonstrates the broader chemical synthesis applications of complex ethanones and their derivatives. Such methodologies are crucial for developing novel compounds with potential industrial and pharmacological applications (K. Kobayashi et al., 2009).

Biochemical and Medicinal Chemistry Applications

• Antimicrobial Activity : Novel pyridine derivatives have been synthesized and evaluated for their antimicrobial activity, showcasing the potential of complex sulfonamides in contributing to the development of new antimicrobial agents. This area of research is critical for addressing the growing concern of antibiotic resistance (N. Patel et al., 2011).

• Wound-Healing Potential : The evaluation of wound-healing potential in derivatives similar to the queried compound highlights the exploration of novel therapeutic applications. These studies suggest the promise of such compounds in regenerative medicine and the development of new treatments for wound healing (K. Vinaya et al., 2009).